4-Iodobenzoyl isothiocyanate

• CAS No.: 78225-76-0
• Molecular Formula: C8H4INOS
• Molecular Weight: 289.09 g/mol
• IUPAC Name: 4-iodobenzoyl isothiocyanate
• InChI: InChI=1S/C8H4INOS/c9-7-3-1-6(2-4-7)8(11)10-5-12/h1-4H
• InChI Key: PBHPSDCDASGGGC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)N=C=S)I

Description

4-Iodobenzoyl isothiocyanate (CAS: 2059-76-9) is an organosulfur compound with the molecular formula C₇H₄INS and a molecular weight of 261.08 g/mol. It features an isothiocyanate (–N=C=S) group attached to a para-iodinated benzene ring. This compound is primarily used as a building block in organic synthesis, particularly for preparing sulfur-containing heterocycles and bioactive molecules. Its iodine substituent confers unique electronic and steric properties, making it distinct from other aryl isothiocyanates .

Key properties include:

• Melting Point: 70–76°C
• Hazards: Toxic, corrosive, lachrymatory, and moisture-sensitive.
• Applications: Intermediate in medicinal chemistry and materials science .

Chemical Reactions Analysis

Reaction Mechanisms of the Isothiocyanate Group

The isothiocyanate (-N=C=S) group undergoes nucleophilic addition reactions, where the electrophilic carbon reacts with amines, thiols, or alcohols. Key pathways include:

• Thiourea Formation : Reaction with primary amines generates thiourea derivatives. For example, conjugation with antibody lysine residues forms stable thiourea bonds, critical in bioconjugation applications .

• Thiol-Ene Reactions : Thiols attack the electrophilic carbon, forming thiol-carbamoyl adducts.

The iodine substituent enhances electrophilicity at the isothiocyanate carbon through inductive effects, increasing reactivity toward nucleophiles .

Reactivity with Amines

4-Iodobenzoyl isothiocyanate reacts efficiently with primary amines. In a study comparing direct radioiodination versus isothiocyanate-mediated conjugation:

Parameter	Direct Labeling ([¹²⁵I]-cetuximab)	Isothiocyanate Conjugation ([¹²⁵I]-IBPA-cetuximab)
Surface Bound (%)	0.34–1.53	3.74–7.62
Internalized (%)	0.06–0.63	1.13–3.05
Tumor/Blood Ratio	0.66 ± 0.13	1.48 ± 0.36

Data sourced from LS174T, PC9, and FaDu cell lines .

The higher surface binding and internalization of the isothiocyanate conjugate highlight its superior stability and targeting efficiency .

Stability and Decomposition Pathways

4-Iodobenzoyl isothiocyanate resists hydrolysis under physiological conditions but decomposes under strong acidic or basic environments. Key stability observations:

• In Vivo Stability : Minimal deiodination occurs in murine models, with thyroid uptake of [¹²⁵I]-IBPA-cetuximab being 3-fold lower than directly labeled antibodies .

• Thermal Degradation : Prolonged heating above 100°C may cleave the isothiocyanate group, releasing iodine and forming benzamide byproducts.

Comparative Reactivity Insights

• Electrophilic Reactivity : The iodine atom increases the electrophilicity of the isothiocyanate carbon, accelerating reactions with nucleophiles like amines compared to non-halogenated analogs .

• Synthetic Flexibility : The benzoyl group allows further functionalization (e.g., iodination swaps) without compromising isothiocyanate reactivity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Reactivity and Bioactivity

The substituent on the benzene ring significantly influences the electrophilicity, stability, and biological activity of aryl isothiocyanates. Below is a comparative analysis:

Compound	Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Properties
4-Iodobenzoyl isothiocyanate	Iodo (–I)	C₇H₄INS	261.08	High polarizability, moisture-sensitive, used in heterocycle synthesis
Benzyl isothiocyanate	–CH₂–	C₈H₇NS	149.21	TRPA1 agonist, major component in essential oils (e.g., papaya)
4-Fluorophenyl isothiocyanate	Fluoro (–F)	C₇H₄FNS	153.18	Lower molecular weight, likely higher volatility; used in hazard assessments
4-Chlorobenzoyl isothiocyanate	Chloro (–Cl)	C₇H₄ClNOS	185.63	Moderate electrophilicity; NIST-listed for synthetic applications
4-(Methylthio)phenyl isothiocyanate	–SMe	C₈H₇NS₂	181.28	Enhanced electron donation via sulfur; research applications in catalysis

Key Observations:

• Electrophilicity: The iodine atom in 4-iodobenzoyl isothiocyanate increases polarizability but reduces electrophilicity compared to smaller substituents like fluorine or chlorine.
• Stability : Iodo derivatives are more moisture-sensitive than chloro or fluoro analogs, necessitating stringent storage conditions .
• Biological Activity : Substituents like –I or –Cl enhance binding to hydrophobic pockets in proteins, whereas –F improves metabolic stability in drug candidates .

Reaction Efficiency:

• Aromatic vs. Aliphatic : Aromatic isothiocyanates (e.g., 4-iodobenzoyl) undergo slower cyclocondensation than aliphatic counterparts due to steric hindrance from the bulky benzene ring .
• Substituent Effects : Electron-withdrawing groups (e.g., –I, –Cl) accelerate thiourea formation in nucleophilic substitutions .

Q & A

Q. What strategies mitigate batch-to-batch variability in synthetic yields of 4-iodobenzoyl isothiocyanate?

• Methodology : Design of Experiments (DoE) with factors like reagent stoichiometry, solvent purity, and reaction time. Response surface methodology (RSM) identifies optimal conditions. QC protocols include $^1$H NMR purity checks .

Data Analysis and Contradiction Resolution

Q. How can researchers address discrepancies in reported inhibitory effects of 4-iodobenzoyl isothiocyanate on enzyme activity?

• Methodology : Standardize assay conditions (pH, temperature, substrate concentration). Use positive controls (e.g., E-64 for cysteine proteases) and validate via Lineweaver-Burk plots. Collaborative inter-laboratory studies reduce methodological bias .

Q. What statistical approaches are appropriate for analyzing dose-dependent responses in toxicity studies?

• Methodology : Nonlinear regression (e.g., Hill equation) models sigmoidal dose-response curves. ANOVA with post-hoc Tukey tests compares means across concentrations. Bootstrap resampling estimates confidence intervals for EC₅₀ values .

Ethical and Methodological Frameworks

Q. How can the PICOT framework structure a study on 4-iodobenzoyl isothiocyanate’s therapeutic potential?

• Methodology : Define P opulation (e.g., Plasmodium-infected erythrocytes), I ntervention (compound at IC₉₀), C omparison (artemisinin), O utcome (parasite clearance rate), T ime (48-hour culture). Align with FINER criteria (Feasible, Novel, Ethical) .

Q. What are common pitfalls in designing mechanistic studies involving this compound, and how are they avoided?

• Methodology : Avoid overgeneralizing results (e.g., assuming all cysteine proteases are inhibited). Include negative controls (e.g., inactive analogs) and validate off-target effects via CRISPR knockouts .